2-(4-chloro-3,5-dimethylphenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]acetamide

• Molecular Formula: C21H22ClN3O4
• Molecular Weight: 415.9 g/mol
• IUPAC Name: 2-(4-chloro-3,5-dimethylphenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C21H22ClN3O4/c1-4-9-27-16-7-5-15(6-8-16)20-21(25-29-24-20)23-18(26)12-28-17-10-13(2)19(22)14(3)11-17/h5-8,10-11H,4,9,12H2,1-3H3,(H,23,25,26)
• InChI Key: VOYXMDTWGDRFSV-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C2=NON=C2NC(=O)COC3=CC(=C(C(=C3)C)Cl)C

Description

2-(4-chloro-3,5-dimethylphenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]acetamide is a synthetic organic compound with potential applications in various fields such as chemistry, biology, medicine, and industry. This compound is characterized by its complex structure, which includes a phenoxy group, a chloro substituent, dimethyl groups, a propoxyphenyl group, and an oxadiazole ring. The unique combination of these functional groups imparts specific chemical and physical properties to the compound, making it a subject of interest for scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chloro-3,5-dimethylphenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]acetamide typically involves multiple steps, starting from commercially available starting materials. One common synthetic route includes the following steps:

Preparation of 4-chloro-3,5-dimethylphenol: This intermediate can be synthesized by chlorination of 3,5-dimethylphenol using chlorine gas in the presence of a catalyst such as ferric chloride.

Formation of 2-(4-chloro-3,5-dimethylphenoxy)acetic acid: The phenol intermediate is then reacted with chloroacetic acid in the presence of a base such as sodium hydroxide to form the corresponding phenoxyacetic acid.

Synthesis of 4-(4-propoxyphenyl)-1,2,5-oxadiazole: This intermediate can be prepared by reacting 4-propoxybenzonitrile with hydrazine hydrate and an oxidizing agent such as hydrogen peroxide to form the oxadiazole ring.

Coupling Reaction: The final step involves the coupling of 2-(4-chloro-3,5-dimethylphenoxy)acetic acid with 4-(4-propoxyphenyl)-1,2,5-oxadiazole in the presence of a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) to form the target compound.

Industrial Production Methods

Industrial production of 2-(4-chloro-3,5-dimethylphenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]acetamide may involve optimization of the above synthetic route to improve yield, purity, and cost-effectiveness. This can include the use of alternative reagents, catalysts, and reaction conditions, as well as the implementation of continuous flow processes and automated synthesis techniques.

Chemical Reactions Analysis

Types of Reactions

2-(4-chloro-3,5-dimethylphenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]acetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to reduce specific functional groups within the molecule.

Substitution: The chloro substituent can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols to form substituted derivatives.

Hydrolysis: The amide bond in the compound can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide, acidic or basic conditions.

Reduction: Lithium aluminum hydride, sodium borohydride, anhydrous conditions.

Substitution: Amines, thiols, polar aprotic solvents, elevated temperatures.

Hydrolysis: Hydrochloric acid, sodium hydroxide, reflux conditions.

Major Products

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with fewer oxygen-containing functional groups.

Substitution: Substituted derivatives with new functional groups replacing the chloro substituent.

Hydrolysis: Carboxylic acid and amine products.

Scientific Research Applications

2-(4-chloro-3,5-dimethylphenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]acetamide has a wide range of scientific research applications, including:

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It can be used in studies to investigate its biological activity, including its potential as an enzyme inhibitor or receptor ligand.

Medicine: The compound may have potential therapeutic applications, such as in the development of new drugs for the treatment of diseases.

Industry: It can be used in the development of new materials, such as polymers and coatings, with specific properties.

Mechanism of Action

The mechanism of action of 2-(4-chloro-3,5-dimethylphenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]acetamide depends on its specific application. In biological systems, the compound may interact with molecular targets such as enzymes, receptors, or ion channels, leading to modulation of their activity. The oxadiazole ring and phenoxy group may play a key role in binding to the target, while the chloro and propoxy substituents may influence the compound’s pharmacokinetic properties.

Comparison with Similar Compounds

Similar Compounds

2-(4-chloro-3,5-dimethylphenoxy)-N-[4-(4-methoxyphenyl)-1,2,5-oxadiazol-3-yl]acetamide: Similar structure with a methoxy group instead of a propoxy group.

2-(4-chloro-3,5-dimethylphenoxy)-N-[4-(4-ethoxyphenyl)-1,2,5-oxadiazol-3-yl]acetamide: Similar structure with an ethoxy group instead of a propoxy group.

2-(4-chloro-3,5-dimethylphenoxy)-N-[4-(4-butoxyphenyl)-1,2,5-oxadiazol-3-yl]acetamide: Similar structure with a butoxy group instead of a propoxy group.

Uniqueness

The uniqueness of 2-(4-chloro-3,5-dimethylphenoxy)-N-[4-(4-propoxyphenyl)-1,2,5-oxadiazol-3-yl]acetamide lies in its specific combination of functional groups, which imparts distinct chemical and physical properties. The propoxy group, in particular, may influence the compound’s solubility, reactivity, and biological activity, making it a valuable compound for various scientific research applications.